![molecular formula C14H9BrCl2O3 B2441013 5-Bromo-2-[(2,4-dichlorobenzyl)oxy]benzoic acid CAS No. 938337-25-8](/img/structure/B2441013.png)
5-Bromo-2-[(2,4-dichlorobenzyl)oxy]benzoic acid
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Overview
Description
5-Bromo-2-[(2,4-dichlorobenzyl)oxy]benzoic acid is a biochemical compound used for proteomics research . It has a molecular formula of C14H9BrCl2O3 and a molecular weight of 376.04 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string: C1=CC(=C(C=C1Cl)Cl)COC2=C(C=C(C=C2)Br)C(=O)O . This indicates that the molecule consists of a benzoic acid group (C(=O)O) attached to a bromo-chlorobenzyl group via an oxygen atom .Scientific Research Applications
Synthesis and Characterization
One related area of research focuses on the synthesis and characterization of similar compounds. For instance, studies have discussed the synthesis of derivatives of salicylic acid, which share a common motif with the benzoic acid derivatives, highlighting their anti-inflammatory and analgesic activities through cyclooxygenase (COX)-inhibition. Such research underlines the importance of synthetic pathways and characterization for new drug development and the optimization of biological activities (Yudy Tjahjono et al., 2022).
Biological Activity
Investigations into the biological activities of structurally related compounds, including their antimicrobial, antituberculosis, and anti-inflammatory properties, are prevalent. For example, organotin(IV) complexes have demonstrated significant antituberculosis activity, suggesting that modifications to the chemical structure could yield potent biological agents (Humaira Iqbal et al., 2015).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation and respiratory irritation . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection when handling it .
Mechanism of Action
Target of Action
It is often used in proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Mode of Action
The compound contains a benzylic position, which is known to undergo various reactions such as free radical bromination and nucleophilic substitution . These reactions could potentially alter the function of its targets.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interactions with its targets .
properties
IUPAC Name |
5-bromo-2-[(2,4-dichlorophenyl)methoxy]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrCl2O3/c15-9-2-4-13(11(5-9)14(18)19)20-7-8-1-3-10(16)6-12(8)17/h1-6H,7H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVAZKUUGZNOXTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)COC2=C(C=C(C=C2)Br)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrCl2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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